Conformational Preference over Fluoro Analog
The conformational equilibrium of trans-2-chlorocyclopentanol, determined experimentally by 3J(HH) coupling constant analysis and corroborated by NBO theoretical calculations, shows 60% diequatorial conformer population. This is a measurable 5 percentage-point difference from trans-2-fluorocyclopentanol (55% diequatorial), while trans-2-bromocyclopentanol matches the chloro compound at 60% diequatorial [1]. The origin of this difference lies in the interplay between halogen electronegativity and orbital interactions: the LP(O2)→σ*(C-H) and LP(O2)→σ*(C-C) negative hyperconjugation contributions vary systematically across the halogen series, with fluorine's stronger electron-withdrawing effect preferentially stabilizing the diaxial conformer relative to chlorine and bromine [1].
| Evidence Dimension | Diequatorial conformer population in conformational equilibrium (trans diastereomer) |
|---|---|
| Target Compound Data | 60% diequatorial / 40% diaxial |
| Comparator Or Baseline | trans-2-Fluorocyclopentanol: 55% diequatorial / 45% diaxial; trans-2-Bromocyclopentanol: 60% diequatorial / 40% diaxial |
| Quantified Difference | Δ = +5 percentage points diequatorial vs. fluoro analog; Δ = 0 vs. bromo analog |
| Conditions | Experimental 3J(HH) coupling constants in solution; theoretical calculations at B3LYP/aug-cc-pVTZ level; NBO analysis at B3LYP/6-311++G(d,p) |
Why This Matters
The 5% shift in conformational equilibrium between chloro and fluoro analogs alters the spatial presentation of the C-Cl vs. C-F bond vector for subsequent reactions, directly impacting diastereoselectivity in eliminations and nucleophilic displacements where axial vs. equatorial leaving-group orientation governs product distribution.
- [1] Tormena, C.F.; dos Santos, F.P.; Neto, A.C.; Rittner, R.; Yoshinaga, F.; Temistocles, J.C.T. Electronic Interactions and Their Influence on the Conformational Stability of trans-2-Halocyclopentanol. J. Phys. Chem. A 2007, 111 (2), 295–298. DOI: 10.1021/jp066026f View Source
